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Compound of Interest

Compound Name: GLYCINE (2-13C)
Cat. No.: B1580118
Get Quote

Executive Safety & Logistics Summary

Compound: Glycine (2-13C) CAS No: 20220-62-6 (Labeled) / 56-40-6 (Unlabeled generic)
Radioactivity Status:NON-RADIOACTIVE. This is a stable isotope. GHS Classification: Not
classified as a hazardous substance or mixture under US OSHA (29 CFR 1910.1200) or EU
CLP.

Senior Scientist Note: While Glycine (2-13C) presents low acute toxicity, the primary
operational risk is isotopic dilution. Human skin secretions (sebum/sweat) are rich in natural
abundance Glycine (

C). Failure to adhere to strict PPE protocols will not only expose the researcher to particulate
dust but, more critically, will contaminate the sample, rendering sensitive Mass Spectrometry
(MS) or NMR data invalid.

Strategic PPE Assessment: The Dual-Protection
Protocol

Effective handling of stable isotopes requires a shift in mindset from "Safety Only" to "Safety +
Integrity.” We employ a Dual-Protection strategy:
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o User Protection: Prevents inhalation of fine particulates and mucous membrane irritation.

o Sample Protection: Prevents biological contamination (keratin, nucleases, natural

abundance amino acids) from compromising the isotopic enrichment levels.

PPE Specification Matrix

Component

Recommended
Specification

Scientific Rationale

Hand Protection

Nitrile Gloves (Powder-Free),

Min 4-mil thickness

Latex proteins can interfere
with LC-MS analysis. Powder
residues introduce particulate
contamination. Double-gloving
is recommended for high-purity

stocks.

Eye Protection

ANSI Z87.1 Safety Glasses
with Side Shields

Glycine is a crystalline powder;
airborne dust can cause
mechanical eye irritation.
Chemical splash goggles are
required if handling large liquid

volumes.

Respiratory

N95 Respirator (Optional but

Recommended)

While not toxic, inhaling amino
acid dust can cause respiratory
sensitization over time. Use if

handling >1g in open air or if a

fume hood is unavailable.

Body Protection

Clean Lab Coat
(Buttoned/Snapped)

Prevents skin flake shedding
(dander) into the sample.
Synthetic blends are preferred
over cotton to reduce fiber

shedding.

Footwear

Closed-toe, non-porous shoes

Standard Good Laboratory
Practice (GLP) to prevent

absorption of spills.
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Operational Workflow & Logic

The following diagram illustrates the critical decision points in the handling workflow to ensure
both safety and data fidelity.

Click to download full resolution via product page

Figure 1: Operational workflow for Glycine (2-13C) handling, emphasizing the transition from
preparation to experimental use.

Detailed Handling Protocols
A. Environmental Preparation (The "Zero-Background"
Rule)

Before opening the vial, you must establish a clean zone.

» Surface Decontamination: Wipe the balance and surrounding bench with 70% Ethanol or
Isopropanol. This removes environmental amino acids.

 Airflow: Ideally, work within a chemical fume hood or a laminar flow cabinet to prevent cross-
currents from blowing the light crystalline powder.

B. Weighing & Transfer (Solid Phase)

Glycine powder is prone to static charge, which causes "jumping" during weighing.

 Static Mitigation: Use an anti-static gun or polonium strip near the balance if available.
Alternatively, use anti-static weighing boats.

e Tooling: Use a stainless steel spatula, pre-cleaned with solvent. Never use disposable plastic
spatulas without pre-cleaning, as mold release agents can contaminate the isotope.
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» Transfer: Open the source vial only for the duration of the transfer. Recap immediately to
prevent moisture absorption (Glycine is hygroscopic).

C. Solubilization (Liquid Phase)

e Solvent Choice: Use LC-MS grade water or buffers. Standard deionized water may contain
trace organic carbon (TOC) that interferes with isotopic ratio measurements.

o Dissolution: Glycine is highly soluble in water (~250 g/L at 20°C). Vortexing is usually
sufficient; sonication is rarely needed unless concentrations are near saturation.

Emergency Response & Disposal
Spill Management

Although non-hazardous, spills represent a financial loss and a slip hazard.

e Dry Spill: Do not wet. Sweep carefully into a dust pan or use a HEPA vacuum designated for
chemical use.

o Wet Spill: Absorb with paper towels or vermiculite. Clean the area with water, followed by
ethanol.

Disposal Protocols

Disposal must comply with local, state, and federal regulations.
e Unused Stock: Due to the high value of

C isotopes, verify if the material can be re-certified or used for lower-sensitivity training
experiments before disposal.

o Waste Stream: Glycine (2-13C) can typically be disposed of in standard Solid Chemical
Waste or Aqueous Organic Waste streams. It does not require radioactive waste protocols.

o Labeling: Clearly label the waste container as containing "Glycine (Stable Isotope)."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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